1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine

• Molecular Formula: C14H20N4S
• Molecular Weight: 276.40 g/mol
• IUPAC Name: 4-N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)cyclohexane-1,4-diamine
• InChI: InChI=1S/C14H20N4S/c1-2-11-7-12-13(16-8-17-14(12)19-11)18-10-5-3-9(15)4-6-10/h7-10H,2-6,15H2,1H3,(H,16,17,18)
• InChI Key: WUPNWJZLCSPUCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NC3CCC(CC3)N

Description

1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C14H20N4S and its molecular weight is 276.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 50-mL round-bottom flask, was placed 4-chloro-6-ethylthieno[2,3-d]pyrimidine (200 mg, 1.01 mmol, 1.00 equiv), cyclohexane-1,4-diamine (600 mg, 5.25 mmol, 5.22 equiv) in anhydrous N,N-dimethylformamide (5 mL) at room temperature. Then triethylamine (300 mg, 2.96 mmol, 2.95 equiv) was added via syringe and the resulting solution was stirred overnight at ambient temperature. After completion of the reaction, the resulting solution was diluted H2O, extracted with 3×30 mL of ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and concentrated under vacuum. This desired 1-N-[6-ethylthieno[2,3-d]pyrimidin-4-yl]cyclohexane-1,4-diamine (0.3 g, crude) was obtained as a off-white solid which was used for next step without further purification.